(Z)-2-((2H-chromen-3-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl thiophene-2-carboxylate
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Description
(Z)-2-((2H-chromen-3-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl thiophene-2-carboxylate is a useful research compound. Its molecular formula is C23H14O5S and its molecular weight is 402.42. The purity is usually 95%.
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Scientific Research Applications
Luminescence Sensing and Pesticide Removal
Metal-organic frameworks (MOFs) constructed using thiophene-functionalized dicarboxylate, exhibit efficient luminescence sensory capabilities, particularly for detecting environmental contaminants such as Hg(II), Cu(II), and Cr(VI). These MOFs are notable for their selective and sensitive detection, unaffected by other coexisting molecules. This property is leveraged for recyclable detection applications, demonstrating the compound's potential in environmental monitoring and safety assessments. Moreover, these frameworks have shown promise in trapping hazardous substances like 2,4-dichlorophenol from waste solutions, highlighting their utility in pollution control and remediation efforts (Yang Zhao et al., 2017).
Metal-Organic Supramolecular Structures
The compound's utility extends to the formation of metal-organic supramolecules, where its derivatives are employed in constructing complex structures like metallamacrocycles and coordination polymers. By manipulating the conformation of carboxylate ligands, researchers have synthesized diverse supramolecular assemblies, revealing the compound's versatility in designing materials with potential applications in catalysis, molecular recognition, and nanotechnology (Fangna Dai et al., 2010).
Synthesis of Fused Heterocycles
A novel methodology leveraging the compound for synthesizing fused heterocycles such as 6H-benzo[c]chromenes and dibenzofurans has been developed. This approach, involving intramolecular O-/N-arylations, demonstrates the compound's significance in organic synthesis, facilitating the creation of complex molecular architectures. Such advancements underscore its role in developing new pharmaceuticals and materials with unique properties (Raju Singha et al., 2015).
Anti-Microbial Activity and Cytotoxicity
Research into novel urea derivatives of the compound has unveiled promising anti-microbial activities against both Gram-positive and Gram-negative bacteria, along with moderate to good efficacy against fungal pathogens. Preliminary studies also indicate significant cytotoxicity against cancer cell lines, suggesting potential applications in developing new therapeutic agents. These findings highlight the compound's biomedical relevance, particularly in addressing antibiotic resistance and cancer treatment challenges (B. Shankar et al., 2017).
Properties
IUPAC Name |
[(2Z)-2-(2H-chromen-3-ylmethylidene)-3-oxo-1-benzofuran-6-yl] thiophene-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H14O5S/c24-22-17-8-7-16(27-23(25)21-6-3-9-29-21)12-19(17)28-20(22)11-14-10-15-4-1-2-5-18(15)26-13-14/h1-12H,13H2/b20-11- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBNOIRHPMKZGBG-JAIQZWGSSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=CC2=CC=CC=C2O1)C=C3C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC=CS5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=CC2=CC=CC=C2O1)/C=C\3/C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC=CS5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H14O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.